Cas no 1805936-83-7 (2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805936-83-7
• MF: C₈H₆BrF₂NO₂
• MW: 266.039548397064
• CID: 4848692
• Update Time: 2025-06-07

2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H6BrF2NO2/c9-2-4-1-5(8(13)14)6(3-12-4)7(10)11/h1,3,7H,2H2,(H,13,14)
• InChI Key： XHQSEUBHAUGMDO-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)O)C(C(F)F)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 216
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid

2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No 1805936-83-7)

The compound 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid, with the CAS number 1805936-83-7, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a bromomethyl group at the 2-position, a difluoromethyl group at the 5-position, and a carboxylic acid group at the 4-position.

The synthesis of 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, electrophilic substitutions, and oxidation processes. The molecule's structure makes it highly versatile, enabling it to participate in a wide range of chemical transformations. Recent studies have highlighted its potential as a building block for constructing bioactive molecules, particularly in the development of novel pharmaceutical agents.

In terms of physical properties, this compound exhibits a melting point of approximately 180°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its carboxylic acid group imparts acidic properties, making it suitable for applications that require proton donor capabilities.

The latest research on 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid has focused on its role in drug discovery. Scientists have explored its ability to inhibit specific enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Additionally, its fluorinated substituents enhance its lipophilicity, which is advantageous for improving drug bioavailability.

Beyond medicinal chemistry, this compound has also found applications in materials science. Its brominated methyl group enables it to act as an intermediate in the synthesis of advanced polymers and materials with tailored electronic properties.

In conclusion, 2-(Bromomethyl)-5-(difluoromethyl)pyridine-4-carboxylic acid (CAS No 1805936-83-7) is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers in organic synthesis and drug development.